Cas no 31554-48-0 (3-Bromomethyl-2,5-dihydrothiophene-1,1-dioxide)

• Product Name: 3-Bromomethyl-2,5-dihydrothiophene-1,1-dioxide
• CAS No: 31554-48-0
• MF: C₅H₇BrO₂S
• MW: 211.076879739761
• CID: 311644
• PubChem ID: 712958
• Update Time: 2025-10-30

3-Bromomethyl-2,5-dihydrothiophene-1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiophene,3-(bromomethyl)-2,5-dihydro-, 1,1-dioxide
• 3-(bromomethyl)-2,5-dihydrothiophene 1,1-dioxide
• 3-Brommethyl-2,5-dihydro-thiophen-1,1-dioxid
• 3-bromomethyl-2,5-dihydrothiophen-1,1-dioxyde
• 3-bromomethyl-2,5-dihydro-thiophene 1,1-dioxide
• 3-bromomethyl-2,5-dihydrothiophene S,S-dioxide
• 3-bromomethyl-3-sulfolene
• bromomethyl-3 sulfolene
• HMS1399L20
• 3-(Bromomethyl)-2,5-dihydrothiophene 1,1-dioxide, AldrichCPR
• AKOS000269596
• DTXSID5067633
• VS-08870
• 3-(Bromomethyl)-3-sulfolene
• 3-(bromomethyl)-2,5-dihydrothiophene1,1-dioxide
• Z56813446
• 31554-48-0
• OQRRQSOMYYJAFE-UHFFFAOYSA-N
• AB01101526-03
• 3-(BROMOMETHYL)-2,5-DIHYDRO-1??-THIOPHENE-1,1-DIONE
• CS-0268536
• MFCD00456654
• E?-thiophene-1,1-dione
• Enamine_002022
• 3-(BROMOMETHYL)-2,5-DIHYDRO-1H-1-LAMBDA6-THIOPHENE-1,1-DIONE
• 3-(Bromomethyl)sulfolene
• 3-bromomethyl-2,5-dihydrothiophene-1,1-dioxide
• NCGC00332396-01
• Thiophene, 3-(bromomethyl)-2,5-dihydro-, 1,1-dioxide
• 3-(bromomethyl)-2,5-dihydro-1
• SCHEMBL7191154
• 3-Bromomethyl-2,5-dihydrothiophene-1,1-dioxide

• Inchi： 1S/C5H7BrO2S/c6-3-5-1-2-9(7,8)4-5/h1H,2-4H2
• InChI Key： OQRRQSOMYYJAFE-UHFFFAOYSA-N
• SMILES： BrCC1=CCS(C1)(=O)=O

Computed Properties

• Exact Mass: 209.93500
• Monoisotopic Mass: 209.935013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: -0.1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 342.9±42.0 °C at 760 mmHg
• Flash Point: 161.2±27.9 °C
• Refractive Index: 1.565
• PSA: 42.52000
• LogP: 1.81690
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Bromomethyl-2,5-dihydrothiophene-1,1-dioxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Bromomethyl-2,5-dihydrothiophene-1,1-dioxide

Research Brief on 3-Bromomethyl-2,5-dihydrothiophene-1,1-dioxide (CAS: 31554-48-0) in Chemical Biology and Pharmaceutical Applications

3-Bromomethyl-2,5-dihydrothiophene-1,1-dioxide (CAS: 31554-48-0) is a versatile sulfone derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its reactive bromomethyl group and cyclic sulfone moiety, serves as a valuable building block for the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, particularly in the development of covalent inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 3-Bromomethyl-2,5-dihydrothiophene-1,1-dioxide as a key intermediate in the synthesis of novel covalent kinase inhibitors. The researchers demonstrated that the bromomethyl group could be selectively modified to target cysteine residues in the ATP-binding pocket of specific kinases, leading to potent and selective inhibition. This approach has shown promise in overcoming drug resistance mechanisms observed in certain cancers.

In the field of chemical biology, recent work has focused on utilizing this compound as a versatile linker for bioconjugation strategies. A 2024 publication in ACS Chemical Biology reported the development of a new class of antibody-drug conjugates (ADCs) using 3-Bromomethyl-2,5-dihydrothiophene-1,1-dioxide as the connecting unit. The sulfone moiety was found to enhance the stability of the conjugate in physiological conditions while maintaining efficient drug release at the target site.

From a synthetic chemistry perspective, advances have been made in the preparation and handling of this compound. A recent Organic Process Research & Development article (2024) described an improved, scalable synthesis of 3-Bromomethyl-2,5-dihydrothiophene-1,1-dioxide with higher yield and purity, addressing previous challenges with stability during storage. This development is particularly important for pharmaceutical applications where consistent quality is crucial.

The compound's mechanism of action continues to be an area of active investigation. Computational studies published in Journal of Chemical Information and Modeling (2023) have provided new insights into the electronic properties of the sulfone group and its influence on the reactivity of the bromomethyl functionality. These findings are helping researchers design more effective derivatives for specific applications.

Looking forward, the unique properties of 3-Bromomethyl-2,5-dihydrothiophene-1,1-dioxide position it as a promising candidate for several emerging areas in pharmaceutical research. Current clinical trials involving compounds derived from this scaffold suggest potential applications in oncology, inflammatory diseases, and targeted protein degradation therapies. However, challenges remain in optimizing the pharmacokinetic properties of derivatives while maintaining their target specificity.

In conclusion, 3-Bromomethyl-2,5-dihydrothiophene-1,1-dioxide (CAS: 31554-48-0) represents an important chemical tool with growing significance in drug discovery and chemical biology. The recent research developments underscore its versatility and potential for creating novel therapeutic agents. As synthetic methodologies continue to improve and our understanding of its reactivity expands, this compound is likely to play an increasingly important role in addressing unmet medical needs.